Cas no 940993-43-1 (5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile
• CAS No: 940993-43-1
• MF: C₂₁H₁₈N₄O₂S
• MW: 390.458222866058
• CID: 5428618
• PubChem ID: 16647604
• Update Time: 2025-10-28

5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• CCG-156128
• (E)-5-(4-benzoylpiperazin-1-yl)-2-(2-(thiophen-2-yl)vinyl)oxazole-4-carbonitrile
• 5-(4-BENZOYLPIPERAZIN-1-YL)-2-[(E)-2-(THIOPHEN-2-YL)ETHENYL]-1,3-OXAZOLE-4-CARBONITRILE
• 940993-43-1
• STK874733
• 5-(4-benzoylpiperazin-1-yl)-2-[(E)-2-thiophen-2-ylethenyl]-1,3-oxazole-4-carbonitrile
• F3309-0523
• AKOS001558316
• 5-[4-(phenylcarbonyl)piperazin-1-yl]-2-[(E)-2-(thiophen-2-yl)ethenyl]-1,3-oxazole-4-carbonitrile
• 5-(4-BENZOYLPIPERAZIN-1-YL)-2-[(1E)-2-(THIOPHEN-2-YL)ETHENYL]-1,3-OXAZOLE-4-CARBONITRILE
• VU0609898-1
• 5-(4-Benzoyl-1-piperazinyl)-2-[2-(2-thienyl)ethenyl]-4-oxazolecarbonitrile
• 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C21H18N4O2S/c22-15-18-21(27-19(23-18)9-8-17-7-4-14-28-17)25-12-10-24(11-13-25)20(26)16-5-2-1-3-6-16/h1-9,14H,10-13H2
• InChI Key： GZOGFNBPZGMDKB-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3)CC2)=C(C#N)N=C1C=CC1SC=CC=1

Computed Properties

• Exact Mass: 390.11504700g/mol
• Monoisotopic Mass: 390.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 657.0±65.0 °C(Predicted)
• pka: 0.00±0.10(Predicted)

Additional information on 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile

5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

The compound with CAS No. 940993-43-1, known as 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule incorporates several key functional groups, including a piperazine ring, a thiophene moiety, and a cyano group, which collectively contribute to its diverse chemical properties.

The piperazine ring in the molecule is a six-membered saturated ring containing two nitrogen atoms. This structure is commonly found in various pharmaceutical agents due to its ability to form hydrogen bonds and its flexibility in accommodating different substituents. In this compound, the piperazine ring is further substituted with a benzoyl group, which adds an aromatic character to the molecule and enhances its lipophilicity. The benzoyl group also plays a crucial role in stabilizing the overall structure through resonance effects.

The thiophene moiety present in the molecule is a five-membered heterocyclic ring containing one sulfur atom. Thiophenes are known for their stability and ability to participate in various types of interactions, such as π–π stacking and metal coordination. In this compound, the thiophene group is attached via an ethenyl chain, which introduces an element of conjugation into the molecule. This conjugation not only enhances the electronic properties of the compound but also contributes to its potential as a photosensitizer or fluorescent agent.

The cyano group located at the oxazole ring adds another layer of functionality to the molecule. Cyano groups are known for their electron-withdrawing properties, which can influence the reactivity and selectivity of the compound in various chemical reactions. Additionally, the presence of the cyano group may enhance the solubility of the molecule in polar solvents, making it more amenable for use in biological systems.

Recent studies have highlighted the potential of this compound as a modulator of kinase activity. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation has been implicated in various diseases, including cancer and neurodegenerative disorders. The ability of this compound to inhibit specific kinases makes it a promising candidate for drug development.

Furthermore, research has shown that this compound exhibits antiproliferative activity against several cancer cell lines. The mechanism behind this activity appears to involve induction of apoptosis through mitochondrial dysfunction and activation of caspase pathways. These findings underscore the potential of this compound as an anticancer agent.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of intermediate compounds, such as benzoylpiperazine derivatives, which are then subjected to further transformations to introduce the thiophene and cyano groups.

The structural complexity of this compound presents both challenges and opportunities for researchers. While its synthesis requires precise control over reaction conditions, its intricate architecture also offers a platform for exploring novel chemical reactions and drug delivery systems.

In conclusion, 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile represents a fascinating example of how carefully designed molecular architectures can lead to compounds with significant therapeutic potential. As research continues to unravel its biological activities and mechanisms of action, this compound holds promise for advancing our understanding of disease pathways and developing innovative treatments.